molecular formula C18H19NO3 B4425790 4-(allyloxy)-N-(2-ethoxyphenyl)benzamide

4-(allyloxy)-N-(2-ethoxyphenyl)benzamide

Cat. No.: B4425790
M. Wt: 297.3 g/mol
InChI Key: JNHMEHYCJUUVPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Allyloxy)-N-(2-ethoxyphenyl)benzamide is a benzamide derivative characterized by a 4-allyloxy-substituted benzoyl group and a 2-ethoxyphenylamine moiety. The allyloxy group at the para position of the benzamide and the ethoxy substituent on the phenyl ring are critical for its molecular interactions, as seen in related compounds (e.g., compound 1 in : 4-(allyloxy)-N-(6-methylpyridin-2-yl)benzamide) .

Properties

IUPAC Name

N-(2-ethoxyphenyl)-4-prop-2-enoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO3/c1-3-13-22-15-11-9-14(10-12-15)18(20)19-16-7-5-6-8-17(16)21-4-2/h3,5-12H,1,4,13H2,2H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNHMEHYCJUUVPX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

a) Pyridine vs. Phenylamine Derivatives
  • Compound 1 (4-(allyloxy)-N-(6-methylpyridin-2-yl)benzamide): This analog inhibits human α4β2 nAChRs with an IC50 of 6.0 µM and ~5-fold selectivity over α3β4 subtypes . Replacing the pyridine ring with a 2-ethoxyphenyl group (as in the target compound) may alter receptor binding due to differences in hydrogen bonding and steric effects.
  • Compound 9 (4-(allyloxy)-N-(6-bromopyridin-2-yl)benzamide): The bromo substituent on pyridine increases molecular weight (MW: 335.2 g/mol) and may enhance lipophilicity compared to the ethoxyphenyl group (MW: ~287.7 g/mol for the target compound) .
b) Substituent Position and Electronic Effects
  • 2-ethoxy-N-(4-ethoxyphenyl)benzamide : Ethoxy groups at the ortho and para positions of the phenyl ring demonstrate how substituent positioning affects solubility and metabolic stability .
c) Activity in PD-L1 Inhibition
  • Compound 30 (5-Chloro-N-(4-(N-(3-fluorophenyl)sulfamoyl)phenethyl)salicylamide): A sulfonamide-benzamide hybrid with 57.2% PD-L1 inhibition highlights the importance of halogenation and sulfonamide groups for immune checkpoint activity . The absence of such groups in the target compound suggests divergent therapeutic applications.

Physical and Chemical Properties

Key data from structurally related compounds:

Compound Name Melting Point (°C) Molecular Weight (g/mol) Key Substituents Reference
4-(Allyloxy)-N-(6-methylpyridin-2-yl)benzamide 86–89 268.3 Pyridine, methyl
4-(Allyloxy)-N-(6-bromopyridin-2-yl)benzamide 102–105 335.2 Pyridine, bromo
2-ethoxy-N-(4-ethoxyphenyl)benzamide Not reported 285.3 Ethoxy (ortho and para)
N-[4-(Allyloxy)phenyl]-4-chlorobenzamide Not reported 287.7 Chloro, allyloxy

Selectivity and SAR Trends

Structure-activity relationship (SAR) studies from and reveal:

  • Allyloxy Group : Enhances steric bulk and π-π interactions, critical for nAChR binding .
  • Ethoxy vs.
  • Heterocyclic vs. Phenyl Amines : Pyridine-containing analogs (e.g., compound 1) show higher nAChR activity than phenyl derivatives, suggesting nitrogen atoms facilitate hydrogen bonding .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(allyloxy)-N-(2-ethoxyphenyl)benzamide
Reactant of Route 2
Reactant of Route 2
4-(allyloxy)-N-(2-ethoxyphenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.